Cas no 31272-03-4 (3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one)
31272-03-4 structure
Product Name:3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:31272-03-4
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD21666882
CID:3303247
PubChem ID:12894100
Update Time:2025-04-21
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-PYRAZOL-3-ONE, 5-ETHYL-2,4-DIHYDRO-2-METHYL-
- 5-ethyl-2-methyl-4H-pyrazol-3-one
- 5-Ethyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one
- 3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
- MFCD09749462
- 850-721-7
- 31272-03-4
- GBA27203
- Z50146895
- 2,4-DIHYDRO-5-ETHYL-2-METHYL-3H-PYRAZOL-3-ONE
- AKOS008956629
- EN300-101991
- SCHEMBL17522580
- G22389
-
- MDL: MFCD21666882
- Inchi: 1S/C6H10N2O/c1-3-5-4-6(9)8(2)7-5/h3-4H2,1-2H3
- InChI Key: UIARRXNAPPSDFS-UHFFFAOYSA-N
- SMILES: N1=C(CC)CC(=O)N1C
Computed Properties
- Exact Mass: 126.079312947Da
- Monoisotopic Mass: 126.079312947Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 32.7Ų
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-95028-0.05g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 0.05g |
$82.0 | 2023-02-11 | |
| Enamine | EN300-95028-0.1g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 0.1g |
$122.0 | 2023-02-11 | |
| Enamine | EN300-95028-0.25g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 0.25g |
$174.0 | 2023-02-11 | |
| Enamine | EN300-95028-0.5g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 0.5g |
$274.0 | 2023-02-11 | |
| Enamine | EN300-95028-1.0g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 1.0g |
$352.0 | 2023-02-11 | |
| Enamine | EN300-95028-2.5g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 2.5g |
$739.0 | 2023-02-11 | |
| Enamine | EN300-95028-5.0g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 5.0g |
$1461.0 | 2023-02-11 | |
| Enamine | EN300-95028-10.0g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 10.0g |
$2850.0 | 2023-02-11 | |
| Enamine | EN300-101991-0.05g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 0.05g |
$58.0 | 2023-10-28 | |
| Enamine | EN300-101991-0.1g |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one |
31272-03-4 | 95% | 0.1g |
$85.0 | 2023-10-28 |
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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